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Compound of Interest

Compound Name: 2-Formyl-5-phenylphenol

CAS No.: 35664-67-6

Cat. No.: B1339159

Get Quote

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-

hydroxy-4-phenylbenzaldehyde, a biphenyl derivative of salicylic aldehyde. As a molecule of

interest in medicinal chemistry and materials science, a thorough understanding of its spectral

characteristics is crucial for its identification, purity assessment, and the elucidation of its

structural features. This document is intended for researchers, scientists, and professionals in

drug development who require a detailed analysis of the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data for this compound.

While experimental data for 2-hydroxy-4-phenylbenzaldehyde is not widely available in public

spectral databases, this guide presents a robust, predicted spectroscopic profile. These

predictions are grounded in a comparative analysis of structurally related and well-

characterized compounds, including 2-hydroxybenzaldehyde, 4-phenylbenzaldehyde, and

various 4-substituted salicylaldehydes. By understanding the electronic effects of the

constituent functional groups—the hydroxyl, aldehyde, and phenyl substituents—we can

confidently anticipate the spectral behavior of the target molecule.
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The ¹H NMR spectrum of 2-hydroxy-4-phenylbenzaldehyde is expected to reveal characteristic

signals for the aldehydic proton, the phenolic hydroxyl proton, and the aromatic protons of the

two phenyl rings. The intramolecular hydrogen bonding between the ortho-hydroxyl group and

the aldehyde is anticipated to significantly downfield shift the phenolic proton signal.

Key Predicted ¹H NMR Features:
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Proton
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Rationale for
Prediction

Aldehyde (-CHO) 9.8 - 10.0 Singlet (s) -

The strong

deshielding

effect of the

carbonyl group

and the aromatic

ring places this

proton in a highly

downfield region,

consistent with

other

benzaldehydes.

[1]

Phenolic (-OH) 11.0 - 11.5 Singlet (s) -

Intramolecular

hydrogen

bonding with the

adjacent

aldehyde group

restricts proton

exchange and

causes a

significant

downfield shift.

Aromatic (H3) 6.9 - 7.1 Doublet (d) ~2.0

Ortho to the

hydroxyl group

and meta to the

phenyl group,

this proton is

expected to be

shielded relative

to other aromatic

protons.
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Aromatic (H5) 7.5 - 7.7
Doublet of

doublets (dd)
~8.5, ~2.0

Ortho to the

phenyl group and

meta to the

hydroxyl group,

this proton will

experience

deshielding from

the phenyl ring.

Aromatic (H6) 7.4 - 7.6 Doublet (d) ~8.5

Ortho to the

aldehyde group,

this proton is

deshielded.

Phenyl (-C₆H₅) 7.3 - 7.6 Multiplet (m) -

The protons of

the unsubstituted

phenyl ring will

resonate in their

typical aromatic

region.

Predicted ¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide insights into the carbon framework of 2-hydroxy-4-

phenylbenzaldehyde. The carbonyl carbon of the aldehyde is the most downfield signal, and

the substitution pattern on the salicylaldehyde ring will influence the chemical shifts of the

aromatic carbons.

Key Predicted ¹³C NMR Features:
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Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale for Prediction

Aldehyde (C=O) 190 - 195

The carbonyl carbon is highly

deshielded, a characteristic

feature of aldehydes.[2]

C2 (C-OH) 160 - 165

The carbon bearing the

hydroxyl group is significantly

deshielded due to the oxygen's

electronegativity.

C4 (C-Phenyl) 140 - 145

The attachment of the second

phenyl ring will cause a

downfield shift for this carbon.

C1 (C-CHO) 120 - 125
The carbon to which the

aldehyde is attached.

Aromatic Carbons 115 - 140

The remaining aromatic

carbons will resonate in this

range, with their specific shifts

influenced by the electronic

effects of the substituents.

Phenyl (-C₆H₅) 125 - 130

The carbons of the

unsubstituted phenyl ring will

show signals in the typical

aromatic region.

Predicted Infrared (IR) Spectroscopy
The IR spectrum of 2-hydroxy-4-phenylbenzaldehyde will be dominated by the stretching

vibrations of the hydroxyl, carbonyl, and aromatic C-H and C=C bonds. The intramolecular

hydrogen bonding will have a noticeable effect on the O-H stretching frequency.

Key Predicted IR Absorption Bands:
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Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Description

O-H (Phenolic) 3100 - 3300 Broad

The broadness and

lower frequency are

indicative of strong

intramolecular

hydrogen bonding.

C-H (Aromatic) 3000 - 3100 Medium

Stretching vibrations

of the C-H bonds on

the aromatic rings.

C=O (Aldehyde) 1650 - 1670 Strong

Conjugation with the

aromatic ring and

hydrogen bonding

lowers the stretching

frequency compared

to a simple aliphatic

aldehyde.

C=C (Aromatic) 1550 - 1600 Medium-Strong

Stretching vibrations

of the carbon-carbon

double bonds within

the aromatic rings.

C-O (Phenolic) 1200 - 1300 Strong

Stretching vibration of

the carbon-oxygen

bond of the phenol.

Predicted Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) of 2-hydroxy-4-phenylbenzaldehyde is

expected to show a prominent molecular ion peak (M⁺). The fragmentation pattern will be

influenced by the stability of the aromatic rings and the lability of the aldehydic proton and the

hydroxyl group.

Key Predicted Mass Spectral Features:
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Molecular Ion (M⁺): A strong peak at m/z corresponding to the molecular weight of the

compound.

[M-H]⁺: Loss of the aldehydic proton, resulting in a stable acylium ion.

[M-CHO]⁺: Loss of the formyl group is a common fragmentation pathway for benzaldehydes.

[M-OH]⁺: Loss of the hydroxyl radical.

Biphenyl-related fragments: Fragmentation of the biphenyl system can lead to ions

corresponding to the phenyl and biphenyl cations.

Experimental Protocols
The acquisition of high-quality spectroscopic data is paramount for accurate structural

elucidation. The following are generalized protocols for the spectroscopic analysis of 2-

hydroxy-4-phenylbenzaldehyde.

NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence the chemical

shifts of labile protons.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

resolution and sensitivity.

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio.

¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C NMR spectrum. A larger number of

scans is typically required due to the lower natural abundance of ¹³C.

IR Spectroscopy:

Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is

often preferred for its simplicity and minimal sample preparation. Alternatively, a KBr pellet

can be prepared.
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Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹) with

a resolution of 4 cm⁻¹.

Mass Spectrometry:

Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer

via a suitable ionization source, such as Electron Ionization (EI) or Electrospray Ionization

(ESI).

Instrumentation: Employ a high-resolution mass spectrometer for accurate mass

measurements.

Data Acquisition: Acquire the mass spectrum over an appropriate m/z range to observe the

molecular ion and key fragment ions.

Visualizations
Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Spectroscopic Analysis

Data Interpretation

2-hydroxy-4-phenylbenzaldehyde

NMR Spectroscopy
(¹H & ¹³C)

IR Spectroscopy
(FTIR-ATR)

Mass Spectrometry
(EI/ESI)

Structural Elucidation
& Purity Assessment

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic characterization of 2-hydroxy-4-

phenylbenzaldehyde.
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Caption: A simplified predicted fragmentation pathway for 2-hydroxy-4-phenylbenzaldehyde in

EI-MS.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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